Cas no 1784563-31-0 (tert-butyl 2-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate
• CAS No: 1784563-31-0
• MF: C₁₁H₁₉F₂NO₃
• MW: 251.270270586014
• CID: 5957914
• PubChem ID: 105509254
• Update Time: 2025-05-22

tert-butyl 2-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(1,1-difluoro-2-hydroxyethyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate
• EN300-2002332
• 1784563-31-0

• Inchi： 1S/C11H19F2NO3/c1-10(2,3)17-9(16)14-6-4-5-8(14)11(12,13)7-15/h8,15H,4-7H2,1-3H3
• InChI Key： HOOIUVWSRGTKKN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C(F)(F)CO

Computed Properties

• Exact Mass: 251.13329979g/mol
• Monoisotopic Mass: 251.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 327.3±27.0 °C(Predicted)
• pka: 13.73±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 2-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate

tert-butyl 2-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate is a unique organic compound with the CAS number 1784563-31-0. This compound belongs to the class of pyrrolidine derivatives, which have gained significant attention in recent years due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrrolidine ring substituted with a tert-butyl group at the 1-position and a 2-(1,1-difluoro-2-hydroxyethyl) substituent at the 2-position. These substituents impart unique chemical and physical properties to the molecule, making it a valuable compound for various research and industrial applications.

The synthesis of tert-butyl 2-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are particularly valuable for pharmacological studies. The presence of fluorine atoms in the molecule enhances its lipophilicity and bioavailability, making it an attractive candidate for drug delivery systems.

One of the most promising applications of this compound lies in its use as a building block for constructing complex molecular architectures. Researchers have employed this compound in the synthesis of bioactive molecules, including antiviral agents and anticancer drugs. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain viral enzymes, highlighting its potential in antiviral drug development.

In addition to its pharmaceutical applications, tert-butyl 2-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate has also found utility in materials science. Its ability to form stable polymers through ring-opening polymerization has been explored for developing high-performance polymers with tailored properties. Recent research has focused on optimizing the polymerization conditions to achieve better control over polymer structure and functionality.

The chemical stability and reactivity of this compound make it an ideal candidate for various industrial processes. Its compatibility with a wide range of solvents and reagents facilitates its use in large-scale manufacturing. Moreover, the presence of hydroxyl and fluorine groups allows for further functionalization, enabling the creation of derivatives with diverse applications.

From an environmental perspective, the synthesis and application of tert-butyl 2-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate are designed to minimize ecological impact. Researchers are actively exploring green chemistry approaches to enhance the sustainability of its production processes. This includes the use of renewable feedstocks and energy-efficient reaction conditions.

In conclusion, tert-butyl 2-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No: 1784563-31-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing science and technology is expected to grow significantly.